Cas no 347336-49-6 (3-(benzyloxy)-N-(4-sulfamoylphenyl)benzamide)

• Product Name: 3-(benzyloxy)-N-(4-sulfamoylphenyl)benzamide
• CAS No: 347336-49-6
• MF: C₂₀H₁₈N₂O₄S
• MW: 382.432923793793
• CID: 6038395
• PubChem ID: 1163178
• Update Time: 2025-06-07

3-(benzyloxy)-N-(4-sulfamoylphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-(benzyloxy)-N-(4-sulfamoylphenyl)benzamide
• Benzamide, N-[4-(aminosulfonyl)phenyl]-3-(phenylmethoxy)-
• 347336-49-6
• SR-01000478874
• EU-0009898
• AKOS000435296
• Oprea1_658496
• 3-phenylmethoxy-N-(4-sulfamoylphenyl)benzamide
• F0915-7055
• SR-01000478874-1
• Oprea1_392628

• Inchi： 1S/C20H18N2O4S/c21-27(24,25)19-11-9-17(10-12-19)22-20(23)16-7-4-8-18(13-16)26-14-15-5-2-1-3-6-15/h1-13H,14H2,(H,22,23)(H2,21,24,25)
• InChI Key： NNLWYFZSGFJBLS-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(N)(=O)=O)C=C1)(=O)C1=CC=CC(OCC2=CC=CC=C2)=C1

Computed Properties

• Exact Mass: 382.09872823g/mol
• Monoisotopic Mass: 382.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.356±0.06 g/cm3(Predicted)
• pka: 9.88±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3-(benzyloxy)-N-(4-sulfamoylphenyl)benzamide

3-(benzyloxy)-N-(4-sulfamoylphenyl)benzamide: An Overview of CAS No. 347336-49-6

3-(benzyloxy)-N-(4-sulfamoylphenyl)benzamide, a compound with the CAS number 347336-49-6, is a versatile organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a benzamide moiety, a benzyloxy group, and a sulfamoyl functional group. These structural elements contribute to its potential therapeutic applications and make it an interesting subject for ongoing studies.

The chemical structure of 3-(benzyloxy)-N-(4-sulfamoylphenyl)benzamide can be represented as C₁₉H₁₈N₂O₄S. The presence of the sulfamoyl group (SO₂NH₂) is particularly noteworthy, as it is a common functional group in many pharmaceuticals, known for its ability to enhance the biological activity and pharmacological properties of compounds. The benzyloxy group (C₆H₅O−) adds further complexity and reactivity to the molecule, influencing its solubility and stability.

In recent years, 3-(benzyloxy)-N-(4-sulfamoylphenyl)benzamide has been the focus of several studies aimed at elucidating its potential therapeutic applications. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 3-(benzyloxy)-N-(4-sulfamoylphenyl)benzamide may have potential as a novel anti-inflammatory agent.

Beyond its anti-inflammatory effects, 3-(benzyloxy)-N-(4-sulfamoylphenyl)benzamide has also been investigated for its potential anticancer properties. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as p53 and Bcl-2, which are critical for cell survival and proliferation.

The pharmacokinetic properties of 3-(benzyloxy)-N-(4-sulfamoylphenyl)benzamide have also been studied to assess its suitability for therapeutic use. In animal models, this compound has shown good oral bioavailability and a favorable distribution profile, with significant accumulation in target tissues such as the liver and tumors. These characteristics are essential for ensuring that the drug reaches its intended site of action and exerts its therapeutic effects.

In addition to its biological activities, the synthetic route for 3-(benzyloxy)-N-(4-sulfamoylphenyl)benzamide has been optimized to improve yield and purity. One common synthetic method involves the reaction of 3-benzyloxybenzoic acid with 4-sulfamoylaniline in the presence of a coupling reagent such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). This approach allows for the efficient synthesis of the compound on a laboratory scale and provides a foundation for large-scale production if further clinical development is warranted.

The safety profile of 3-(benzyloxy)-N-(4-sulfamoylphenyl)benzamide has also been evaluated in preclinical studies. Toxicity assessments in rodents have shown that this compound has a relatively low toxicity profile at therapeutic doses, with no significant adverse effects observed on major organs or physiological parameters. However, further safety studies are necessary to ensure its long-term safety in humans.

In conclusion, 3-(benzyloxy)-N-(4-sulfamoylphenyl)benzamide, with CAS number 347336-49-6, is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its anti-inflammatory and anticancer properties, as well as its pharmacokinetic and safety profiles. As more data becomes available, this compound may emerge as a valuable candidate for further clinical development and eventual use in treating various diseases.